Cas no 1803810-06-1 (2,5-Dihydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 2,5-Dihydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1803810-06-1
• MF: C₆H₄F₃NO₂
• MW: 179.096672058105
• CID: 4905037
• Update Time: 2025-06-13

2,5-Dihydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dihydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C6H4F3NO2/c7-6(8,9)4-1-3(11)2-10-5(4)12/h1-2,11H,(H,10,12)
• InChI Key： QQUYZPKONKIYNB-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C=1)O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 277
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3

Additional information on 2,5-Dihydroxy-3-(trifluoromethyl)pyridine

Introduction to 2,5-Dihydroxy-3-(trifluoromethyl)pyridine (CAS No. 1803810-06-1)

2,5-Dihydroxy-3-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1803810-06-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic pyridine derivative features both hydroxyl and trifluoromethyl substituents, which contribute to its unique chemical properties and broad utility in synthetic chemistry. The presence of these functional groups enhances its reactivity, making it a valuable intermediate in the development of various bioactive molecules.

The compound's structure, characterized by a pyridine core with hydroxyl groups at the 2- and 5-positions and a trifluoromethyl group at the 3-position, imparts distinct electronic and steric effects. These features make 2,5-Dihydroxy-3-(trifluoromethyl)pyridine particularly interesting for medicinal chemists seeking to design molecules with enhanced binding affinity and metabolic stability. The trifluoromethyl group, in particular, is well-known for its ability to improve pharmacokinetic profiles, including lipophilicity and metabolic resistance.

In recent years, 2,5-Dihydroxy-3-(trifluoromethyl)pyridine has garnered attention in the development of novel therapeutic agents. Its structural motifs are reminiscent of natural products and pharmacophores found in drugs used to treat a variety of diseases. For instance, the pyridine scaffold is a common structural element in many bioactive compounds, including antiviral, antibacterial, and anticancer agents. The hydroxyl and trifluoromethyl groups introduce opportunities for further derivatization, allowing researchers to fine-tune the compound's properties for specific biological targets.

One of the most compelling aspects of 2,5-Dihydroxy-3-(trifluoromethyl)pyridine is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop new analogs with improved pharmacological profiles. For example, derivatives of this pyridine have been explored as inhibitors of enzymes involved in inflammatory pathways. The trifluoromethyl group's electron-withdrawing nature can enhance binding interactions with biological targets, while the hydroxyl groups provide sites for hydrogen bonding or further functionalization.

Recent studies have highlighted the potential of 2,5-Dihydroxy-3-(trifluoromethyl)pyridine in the development of agrochemicals as well. Its structural features make it a promising candidate for designing novel pesticides and herbicides. The compound's ability to interact with biological targets in plants and pests while maintaining environmental safety is a critical consideration in modern agriculture. By modifying its chemical structure, researchers can create derivatives that are more effective at controlling pests while minimizing ecological impact.

The synthesis of 2,5-Dihydroxy-3-(trifluoromethyl)pyridine typically involves multi-step organic reactions that require careful optimization. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. The compound's stability under various reaction conditions also makes it a versatile building block for complex molecular architectures.

In conclusion, 2,5-Dihydroxy-3-(trifluoromethyl)pyridine (CAS No. 1803810-06-1) is a versatile and highly functional compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features enable the development of novel bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for this compound, its importance in synthetic chemistry is likely to grow even further.